Cas no 1328339-47-4 (9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 1328339-47-4
• MF: C₁₅H₁₈BrNO₃
• MW: 340.212323665619
• CID: 5833853
• PubChem ID: 71684318
• Update Time: 2025-06-09

9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane
• 1328339-47-4
• 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• (3-bromophenyl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• (3-bromophenyl)-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• AKOS024532547
• VU0532396-1
• F6118-0145

• Inchi： 1S/C15H18BrNO3/c16-13-4-1-3-12(11-13)14(18)17-7-5-15(6-8-17)19-9-2-10-20-15/h1,3-4,11H,2,5-10H2
• InChI Key： ZCKKBJZVYDEEGZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1CCC2(CC1)OCCCO2)=O

Computed Properties

• Exact Mass: 339.04701g/mol
• Monoisotopic Mass: 339.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Additional information on 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro5.5undecane

Introduction to 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1328339-47-4) and Its Emerging Applications in Chemical Biology

The compound 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1328339-47-4) represents a fascinating molecule with a unique structural framework that has garnered significant attention in the field of chemical biology and drug discovery. Its spirocyclic structure, combined with the presence of both oxygen and nitrogen heterocycles, makes it a versatile scaffold for designing novel bioactive molecules. This introduction delves into the molecular characteristics of this compound, explores its potential applications in medicinal chemistry, and highlights recent advancements in its utilization within academic and industrial research.

The molecular architecture of 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane is characterized by a spirocyclic core formed by the fusion of an oxane ring and an azabicyclo[5.5.0]undecane moiety. The presence of a 3-bromobenzoyl substituent at the 9-position introduces a reactive site for further functionalization, enabling the synthesis of derivatives with tailored biological properties. This structural motif has been strategically employed in the development of molecules targeting various biological pathways, particularly those involving protein-protein interactions and enzyme inhibition.

In recent years, spirocyclic compounds have emerged as privileged scaffolds in medicinal chemistry due to their ability to confer rigidity and conformational preorganization to bioactive molecules. The spirocyclic core in 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane enhances binding affinity by reducing conformational flexibility at critical binding sites. This property has been exploited in the design of small-molecule inhibitors targeting kinases and other enzymes involved in cancer metabolism. For instance, derivatives of this scaffold have shown promise in disrupting the activity of mutant kinases associated with resistance to tyrosine kinase inhibitors.

The 3-bromobenzoyl moiety serves as a versatile handle for further chemical modifications, including Suzuki-Miyaura cross-coupling reactions, which allow for the introduction of aryl groups with diverse electronic properties. Such modifications can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound, enhancing its suitability for therapeutic applications. Recent studies have demonstrated the utility of this approach in generating libraries of spirocyclic benzoyl derivatives for high-throughput screening against protein targets.

Another notable feature of 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane is its potential as a building block for peptidomimetics. The spirocyclic framework mimics the backbone conformation of peptide bonds, allowing for the design of molecules that mimic peptide bioactivities without exhibiting their inherent liabilities, such as immunogenicity or proteolytic degradation. This concept has been particularly relevant in the development of protease inhibitors and modulators of neuropeptide receptors, where structural mimicry is crucial for achieving high affinity and selectivity.

Recent advancements in computational chemistry have further enhanced the utility of 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane as a scaffold for drug discovery. Molecular docking studies have identified key interactions between this compound and target proteins, providing insights into its binding mode and potential mechanisms of action. These computational approaches have been complemented by experimental validation through X-ray crystallography and NMR spectroscopy, confirming the predicted binding interactions and refining structural models.

The versatility of 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane has also been recognized in materials science applications beyond pharmaceuticals. Its rigid spirocyclic structure makes it a candidate for designing functional materials with specific optical or electronic properties. For example, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to adopt stable conformations that facilitate efficient charge transport.

In conclusion, 9-(3-bromobenzoyl)-1,5-dioxa-9-azaspiro[5.5]undecane (CAS No. 1328339-47-4) represents a structurally intriguing molecule with broad applicability across multiple domains of chemical biology and materials science. Its unique spirocyclic framework combined with reactive handles like the 3-bromobenzoyl group provides a rich platform for designing novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this scaffold, it is likely to remain a cornerstone in both academic research and industrial drug development initiatives.